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Compound of Interest

Compound Name: 2-Chloroacrylic acid

Cat. No.: B1205836 Get Quote

An In-depth Technical Guide to 2-Chloroacrylic Acid

This technical guide provides comprehensive information on the chemical and physical

properties, safety data, and handling protocols for 2-Chloroacrylic acid, intended for

researchers, scientists, and professionals in drug development.

Chemical Identification
2-Chloroacrylic acid is a chlorocarboxylic acid.[1] It is structurally related to acrylic acid with a

chlorine atom substituting the hydrogen at the second position.[1]

Identifier Value

Chemical Name 2-Chloroacrylic acid[2]

Synonyms
alpha-Chloroacrylic acid, 2-Chloroprop-2-enoic

acid, 2-Propenoic acid, 2-chloro-[3]

CAS Number 598-79-8[2][3][4][5]

Molecular Formula C3H3ClO2[2][4][6]

Molecular Weight 106.51 g/mol [1][4][6]

InChI Key SZTBMYHIYNGYIA-UHFFFAOYSA-N[3]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-Chloroacrylic
acid.

Property Value

Appearance
White to cream or brown, or pale pink crystals,

powder, or fused solid[7]

Boiling Point 178 - 181 °C[6]

Flash Point 73 °C[6]

Vapor Pressure 0.16 mmHg (at 25 °C)[6]

Solubility Soluble in water[2][6][8]

Purity
≥95.0 to ≤105.0% (Aqueous acid-base Titration)

[7]

Stabilizer Often stabilized with approximately 0.3% BHT[7]

Hazard Identification
2-Chloroacrylic acid is classified as a hazardous chemical.[9] It is corrosive and can cause

severe skin burns and eye damage.[1][9] Inhalation, ingestion, or skin contact may lead to

severe injury or death, with the possibility of delayed effects.[6]

GHS Hazard Classification:

Hazard Class Category

Skin Corrosion/Irritation Category 1B[9]

Serious Eye Damage/Eye Irritation Category 1[9]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[9]

Hazard Statements:
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Causes severe skin burns and eye damage.[9]

Experimental Protocols and Safety Measures
First-Aid Measures
Immediate medical attention is required in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[9] Remove contact lenses if present and easy to do.[9]

Skin Contact: Take off immediately all contaminated clothing.[9] Rinse skin with water or

shower for at least 15 minutes.[6][9]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing.[6][9] If breathing is difficult, administer oxygen.[6] If the victim is not breathing,

provide artificial respiration, but avoid mouth-to-mouth resuscitation.[6][9]

Ingestion: Rinse mouth with water.[9] Do NOT induce vomiting.[9] Ingestion can cause

severe swelling and damage to tissues, with a danger of perforation.[9]
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Exposure Occurs

Immediate Actions
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Exposure to 2-Chloroacrylic Acid
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Ingestion
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Remove contact lenses
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Rinse mouth with water
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Seek Immediate Medical Attention
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First-Aid Protocol for 2-Chloroacrylic Acid Exposure

Fire-Fighting Measures
While the substance itself is not combustible, it may decompose upon heating to produce

corrosive and/or toxic fumes such as carbon monoxide, carbon dioxide, and hydrogen chloride.

[6][9]

Suitable Extinguishing Media: Use an extinguishing agent that is most appropriate for the

surrounding fire.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][9]
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Accidental Release Measures
Personal Precautions: Eliminate all ignition sources.[6] Do not touch damaged containers or

spilled material unless wearing appropriate protective clothing.[6] Ensure adequate

ventilation.[9]

Containment and Cleanup: Stop the leak if it can be done without risk.[6] Absorb or cover the

spill with dry earth, sand, or other non-combustible material and transfer it to containers.[6]

For large spills, the product may be pumped off.[10] Spills should be contained, solidified,

and placed in suitable containers for disposal.[10] Do not get water inside containers.[6]
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Spill of 2-Chloroacrylic Acid Occurs
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Accidental Release Response Workflow
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Handling and Storage
Handling

Wear appropriate personal protective equipment (PPE), including gloves, clothing, and

eye/face protection.[6][9]

Use only in a well-ventilated area or outdoors.[9][10]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[9]

Wash hands and any exposed skin thoroughly after handling.[9]

Avoid contact with skin, eyes, or clothing.[9]

Storage
Store in a cool, dry, and well-ventilated place.[9][11]

Keep containers tightly closed.[8][9]

Store locked up.[9][10]

Store in a corrosives area.[9]

Incompatible materials include bases and oxidizing agents.[9]

Segregate from incompatible chemicals.[11]
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Exposure Controls and Personal Protection
Engineering Controls: Use only outdoors or in a well-ventilated area.[9][10]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[9]

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure.[9]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment.[12] A positive pressure self-contained breathing apparatus (SCBA) may be

required in certain situations.[6]

Toxicological and Ecological Information
Toxicity: Toxic; inhalation, ingestion, or skin contact with the material may cause severe injury

or death.[6] The toxicological properties have not been fully investigated.[9]

Ecotoxicity: Harmful to aquatic life.[10] Do not empty into drains.[9] Data on persistence,

degradability, and bioaccumulation are not readily available.[13]

Disposal and Transport Information
Disposal: Disposal of this chemical must be in accordance with federal, state, and local

regulations. Chemical waste generators must determine if a discarded chemical is classified

as hazardous waste.[9]

Transport Information:

UN Number: 3261[6]

Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s.[9]

Hazard Class: 8[9]

Packing Group: II[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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